Cas no 358731-95-0 (2,6-Dichlorotoluene-3,4,5-d3)

2,6-Dichlorotoluene-3,4,5-d3 is a deuterated analog of 2,6-dichlorotoluene, where three hydrogen atoms at positions 3, 4, and 5 are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. Its high isotopic purity and chemical stability make it suitable for use as an internal standard in quantitative analysis, particularly in environmental and pharmaceutical research. The compound's defined structure and consistent deuteration ensure reliable performance in tracer experiments and mechanistic studies, supporting precise metabolic and kinetic investigations.

2,6-Dichlorotoluene-3,4,5-d3 structure

Product Name:2,6-Dichlorotoluene-3,4,5-d3

CAS No:358731-95-0

MF:C₇H₆Cl₂

MW:164.047025203705

CID:303245

PubChem ID:90472222

Update Time:2025-06-08

2,6-Dichlorotoluene-3,4,5-d3 Chemical and Physical Properties

Names and Identifiers

- Benzene-1,2,3-d3,4,6-dichloro-5-methyl- (9CI)
- 2,6-DICHLOROTOLUENE-3,4,5-D3
- DTXSID601276127
- D99357
- 1,5-dichloro-2,3,4-trideuterio-6-methylbenzene
- 358731-95-0
- Benzene-1,2,3-d3, 4,6-dichloro-5-methyl-
- 2,6-Dichlorotoluene-3,4,5-d3
- Inchi： 1S/C7H6Cl2/c1-5-6(8)3-2-4-7(5)9/h2-4H,1H3/i2D,3D,4D
- InChI Key： DMEDNTFWIHCBRK-NRUYWUNFSA-N
- SMILES： ClC1C([2H])=C([2H])C([2H])=C(C=1C)Cl

Computed Properties

Exact Mass: 163.003
Monoisotopic Mass: 163.003
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 82.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 0A^2

2,6-Dichlorotoluene-3,4,5-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D435351-10mg	2,6-Dichlorotoluene-3,4,5-d3	358731-95-0	10mg	$ 64.00	2023-09-07
TRC	D435351-50mg	2,6-Dichlorotoluene-3,4,5-d3	358731-95-0	50mg	$87.00	2023-05-18
TRC	D435351-100mg	2,6-Dichlorotoluene-3,4,5-d3	358731-95-0	100mg	$144.00	2023-05-18